4-Amino-2-mercaptopyrimidine
4-Amino-2-mercaptopyrimidine
Brand Name:
Vulcanchem
CAS No.:
333-49-3
VCID:
VC0014015
InChI:
InChI=1S/C4H5N3S/c5-3-1-2-6-4(8)7-3/h1-2H,(H3,5,6,7,8)
SMILES:
C1=C(NC(=S)N=C1)N
Molecular Formula:
C4H5N3S
Molecular Weight:
127.17 g/mol
4-Amino-2-mercaptopyrimidine
CAS No.: 333-49-3
Reference Standards
VCID: VC0014015
Molecular Formula: C4H5N3S
Molecular Weight: 127.17 g/mol
| CAS No. | 333-49-3 |
|---|---|
| Product Name | 4-Amino-2-mercaptopyrimidine |
| Molecular Formula | C4H5N3S |
| Molecular Weight | 127.17 g/mol |
| IUPAC Name | 6-amino-1H-pyrimidine-2-thione |
| Standard InChI | InChI=1S/C4H5N3S/c5-3-1-2-6-4(8)7-3/h1-2H,(H3,5,6,7,8) |
| Standard InChIKey | DCPSTSVLRXOYGS-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CN=C(N=C1N)S |
| SMILES | C1=C(NC(=S)N=C1)N |
| Canonical SMILES | C1=C(NC(=S)N=C1)N |
| Synonyms | 2-Thiocytosine; 6-Amino-2-pyrimidinethione; 4-Aminothio-2-pyrimidinone |
| PubChem Compound | 2724245 |
| Last Modified | Nov 11 2021 |
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